Cas no 1417574-76-5 (Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt))

• Product Name: Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt)
• CAS No: 1417574-76-5
• MF: C₂₃H₃₁NO₈
• MW: 449.494147539139
• CID: 4699357
• Update Time: 2025-06-12

Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt) Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(tert-butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt)
• But-2-enedioic acid;1-O-tert-butyl 3-O-ethyl 3-phenylpiperidine-1,3-dicarboxylate
• Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt)

• Inchi： 1S/C19H27NO4.C4H4O4/c1-5-23-16(21)19(15-10-7-6-8-11-15)12-9-13-20(14-19)17(22)24-18(2,3)4;5-3(6)1-2-4(7)8/h6-8,10-11H,5,9,12-14H2,1-4H3;1-2H,(H,5,6)(H,7,8)
• InChI Key： SORMFDBZTRBGRO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC=CC=2)CN(C(=O)OC(C)(C)C)CCC1)=O.OC(C=CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 570
• Topological Polar Surface Area: 130

Additional information on Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt)

Comprehensive Overview of Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt) (CAS No. 1417574-76-5)

Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. With the CAS No. 1417574-76-5, this compound has garnered significant attention due to its role as a key intermediate in the development of bioactive molecules. The inclusion of the fumarate salt form enhances its stability and solubility, making it particularly valuable in drug formulation and delivery systems.

In recent years, the demand for piperidine derivatives like this compound has surged, driven by their applications in central nervous system (CNS) drug discovery and peptide synthesis. Researchers are increasingly exploring its potential in modulating neurotransmitter receptors, a topic frequently searched in academic and industrial databases. The tert-Butoxycarbonyl (Boc) protecting group in its structure is a critical feature, enabling selective reactions in multi-step synthetic pathways—a hot topic in medicinal chemistry forums.

The compound’s unique 3-phenylpiperidine scaffold aligns with current trends in fragment-based drug design (FBDD), a strategy often discussed in AI-driven drug discovery platforms. Its ethyl carboxylate moiety further allows for versatile derivatization, addressing common search queries like “modifiable functional groups in drug intermediates.” This adaptability makes it a preferred choice for high-throughput screening (HTS) campaigns, a trending focus in pharmaceutical R&D.

From a technical perspective, the fumarate salt form of this compound offers improved crystallinity, a property highly sought after in preformulation studies. This aspect resonates with frequent searches on “salt selection for API optimization” in pharma SEO circles. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage in purification—positions it as a sustainable option, aligning with the growing emphasis on eco-friendly synthesis in peer-reviewed literature.

Analytical characterization of CAS No. 1417574-76-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently queried by quality control professionals. The compound’s chiral center at the 3-position of the piperidine ring also makes it relevant to discussions on stereoselective synthesis, a niche yet rapidly evolving area in organic chemistry.

In summary, Ethyl 1-(tert-Butoxycarbonyl)-3-phenylpiperidine-3-carboxylate (as fumarate salt) exemplifies the intersection of innovation and practicality in modern chemical research. Its multifaceted applications—from CNS drug development to green chemistry—ensure its continued relevance in both academic and industrial settings, answering pressing questions in drug discovery and process chemistry.